ethyl 5-methoxy-2,3-dihydro-1H-indene-2-carboxylate

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: ethyl 5-methoxy-2,3-dihydro-1H-indene-2-carboxylate
• InChI: InChI=1S/C13H16O3/c1-3-16-13(14)11-6-9-4-5-12(15-2)8-10(9)7-11/h4-5,8,11H,3,6-7H2,1-2H3
• InChI Key: ROVQFWZCBZQIJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC2=C(C1)C=C(C=C2)OC

Description

Ethyl 5-methoxy-2,3-dihydro-1H-indene-2-carboxylate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

32.0 g (0.145 mol) of ethyl 6-methoxy-indan-1-one-2-carboxylate [cf. H. O. House, C. B. Hudson, J. Org. Chem. 35 (1970) 3, 647-651] are hydrogenated with 20 bar of H2 at 50° C. for 5 h in 180 ml of MeOH in the presence of 5 g of palladium/carbon (5% strength) as a catalyst. The catalyst is filtered off, the methanol is stripped off in vacuo and the residue is distilled in a bulb tube furnace.